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Compound of Interest

Compound Name: 1-Bromoundecane-d4

Cat. No.: B566722

Technical Guide: 1-Bromoundecane-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Bromoundecane-d4, a
deuterated derivative of 1-bromoundecane. This document is intended for professionals in
research, and drug development, offering key data, potential experimental applications, and
logical workflows.

Core Compound Data

1-Bromoundecane-d4 is a stable, isotopically labeled version of 1-bromoundecane, where
four hydrogen atoms have been replaced by deuterium. This substitution is invaluable for a
range of analytical and research applications, particularly in studies involving mass
spectrometry.

A summary of the key quantitative data for 1-Bromoundecane-d4 is presented below. For
comparative purposes, data for the non-deuterated form, 1-Bromoundecane, is also included.
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Property 1-Bromoundecane-d4 1-Bromoundecane

CAS Number 1219802-82-0 693-67-4[1][2][3][4]

Molecular Formula C11DaH19Br C11H23Br[2][5]

Molecular Weight 239.23 g/mol [6] 235.20 g/mol [1][3][4][5]
Physical Form Liguid (at room temperature) ;(])Iorless to yellowish liquid(2]
Melting Point Not specified -9 °C[1][3]

Boiling Point Not specified 137-138 °C at 18 mmHg[1][3]
Density Not specified 1.054 g/mL at 25 °C[1]
Refractive Index Not specified n20/D 1.457[1]

Applications in Research and Drug Development

Deuterated compounds like 1-Bromoundecane-d4 are powerful tools in pharmaceutical
research. The primary advantage of isotopic labeling is the mass difference between hydrogen
(H) and deuterium (D), which can be readily detected by mass spectrometry (MS). This
property makes them ideal for use as internal standards in quantitative bioanalysis.[6][7]

In drug development, understanding the pharmacokinetics (PK) of a new chemical entity is
critical. This involves studying the absorption, distribution, metabolism, and excretion (ADME)
of the compound. Deuterated standards are essential for the accurate quantification of drug
candidates and their metabolites in biological matrices such as plasma, urine, and tissues.[3][5]
By adding a known amount of the deuterated internal standard to a sample, variations in
sample preparation and instrument response can be normalized, leading to highly accurate and
precise measurements.[1][6]

Experimental Protocols

While a specific, published protocol for the synthesis of 1-Bromoundecane-d4 is not readily
available, a plausible synthetic route can be derived from general methods for the deuteration
and bromination of alkanes. The following represents a generalized, conceptual protocol.
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Conceptual Synthesis of 1-Bromoundecane-d4

The synthesis of 1-Bromoundecane-d4 would likely involve the deuteration of a suitable
precursor followed by bromination. One possible approach is the reduction of a carboxylic acid
or ester with a deuterated reducing agent, followed by conversion of the resulting alcohol to the
bromide.

Step 1: Synthesis of Undecanol-d4
» Starting Material: Undecylenic acid or a derivative.

o Deuteration: Reduction of the terminal double bond using deuterium gas (Dz) with a suitable
catalyst (e.g., Palladium on carbon). This would yield undecanoic acid-d4.

e Reduction to Alcohol: The deuterated carboxylic acid is then reduced to the corresponding
alcohol, undecanol-d4, using a strong reducing agent like lithium aluminum deuteride
(LiAIDa4).

Step 2: Bromination of Undecanol-d4
o Reactant: The synthesized undecanol-d4.

e Brominating Agent: A common method for converting primary alcohols to alkyl bromides is
the use of phosphorus tribromide (PBrs) or a mixture of hydrobromic and sulfuric acids.

e Procedure: The undecanol-d4 would be reacted with the brominating agent, typically in an
inert solvent and under controlled temperature conditions.

» Work-up and Purification: The reaction mixture would then be subjected to an aqueous work-
up to remove unreacted reagents and byproducts. The crude 1-Bromoundecane-d4 would
be purified, for example, by distillation or column chromatography.

Application as an Internal Standard in a
Pharmacokinetic Study

The primary application of 1-Bromoundecane-d4 is as a synthetic building block. For instance,
it could be used to synthesize a deuterated version of a drug candidate that contains an
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undecyl chain. The resulting deuterated drug would then serve as an internal standard for the
non-deuterated parent drug in a pharmacokinetic study.

Experimental Workflow:

e Dosing: Atest animal (e.g., a mouse or rat) is dosed with the non-deuterated drug candidate.

[8]
o Sample Collection: Blood samples are collected at various time points after dosing.[8]
e Sample Preparation:

o A known amount of the deuterated internal standard (synthesized using 1-
Bromoundecane-d4) is spiked into each plasma sample.

o The plasma proteins are precipitated, typically with a cold organic solvent like acetonitrile
or methanol.

o The samples are centrifuged, and the supernatant containing the drug and the internal
standard is collected.

e LC-MS/MS Analysis:

o The supernatant is injected into a liquid chromatography-tandem mass spectrometry (LC-
MS/MS) system.

o The drug and the internal standard, having very similar chemical properties, will co-elute
from the chromatography column.[7]

o In the mass spectrometer, the two compounds will be detected based on their different

masses.

e Quantification: The ratio of the peak area of the drug to the peak area of the deuterated
internal standard is used to calculate the concentration of the drug in the original plasma
sample. This method corrects for any loss of analyte during sample preparation and for
variations in instrument response.
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Visualized Workflows

The following diagrams, generated using Graphviz, illustrate the conceptual synthetic pathway
and a typical experimental workflow for the application of a deuterated compound in a
pharmacokinetic study.

Conceptual Synthesis of 1-Bromoundecane-d4

Synthesis Steps

Starting Material
Step 2 Step 3
. Step 1 Reduction (e.g., LIAID4) Bromination (e.g., PBr3)
Undecylenic Acid Derivative Deuteration (e.g., D2, Pd/C) > Undecanol-d4 _> 1-Bromoundecane-d4

Final Product

-
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Caption: Conceptual synthetic workflow for 1-Bromoundecane-d4.
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Workflow for a Pharmacokinetic Study Using a Deuterated Internal Standard
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Caption: Use of a deuterated internal standard in a pharmacokinetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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